Cas no 2228789-39-5 ({1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine)

• Product Name: {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• CAS No: 2228789-39-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6150066
• PubChem ID: 165646153
• Update Time: 2025-06-14

{1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine
• 2228789-39-5
• EN300-1780012
• {1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl}methanamine

• Inchi： 1S/C11H19N3/c1-9(2)6-14-7-10(5-13-14)11(8-12)3-4-11/h5,7,9H,3-4,6,8,12H2,1-2H3
• InChI Key： MWYPTAXYRVYWAH-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C=N1)C1(CN)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine

Comprehensive Overview of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228789-39-5)

The compound {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228789-39-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a pyrazole ring with a cyclopropyl moiety and a methanamine functional group. This combination of features makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight a growing demand for novel heterocyclic compounds, and {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine fits this niche perfectly. Researchers are increasingly exploring its potential as a bioactive scaffold, particularly in the development of small-molecule therapeutics. Its pyrazole core is known for its versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability in drug candidates.

The cyclopropyl group in this compound adds another layer of interest, as this three-membered ring is frequently employed to modulate conformational properties and improve pharmacokinetic profiles. When combined with the methanamine functionality, the molecule exhibits unique electronic and steric characteristics that could be leveraged in structure-activity relationship (SAR) studies. These features align with current industry priorities, where researchers seek compounds with balanced lipophilicity and polar surface area for optimal drug-like properties.

From a synthetic chemistry perspective, CAS No. 2228789-39-5 presents interesting challenges and opportunities. The incorporation of both pyrazole and cyclopropyl moieties requires specialized synthetic strategies, making it a valuable case study for modern heterocyclic synthesis methodologies. Recent advances in C-H activation and cross-coupling reactions could potentially streamline its production, addressing common questions about scalable synthesis of such complex architectures.

In the context of current research trends, this compound's potential applications in neurological disorders and inflammatory conditions are particularly noteworthy. The scientific community has shown increased interest in small-molecule modulators of protein-protein interactions, and the structural features of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine suggest it could serve as a valuable chemical probe in such investigations. This aligns with frequently searched topics in medicinal chemistry forums and academic databases.

The physicochemical properties of CAS No. 2228789-39-5 also merit discussion. Its calculated logP and polar surface area values suggest favorable characteristics for blood-brain barrier penetration, making it relevant to current discussions about CNS drug development. These properties, combined with its molecular weight and hydrogen bond donor/acceptor count, position it well within the desirable range of Lipinski's rule of five parameters - a frequent search topic among pharmaceutical researchers.

Recent patent literature indicates growing commercial interest in compounds with similar structural motifs, particularly for applications in kinase inhibition and GPCR modulation. The specific substitution pattern of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine offers distinct advantages in terms of target selectivity, addressing a common challenge in modern drug discovery programs. This has led to increased searches for structure-based drug design strategies incorporating such frameworks.

From an analytical chemistry standpoint, the characterization of CAS No. 2228789-39-5 presents interesting challenges due to its combination of rigid and flexible structural elements. Modern techniques like cryo-EM and NMR spectroscopy are frequently discussed in relation to such compounds, reflecting common search queries about structural elucidation of complex molecules. The compound's potential to form crystalline salts or co-crystals also makes it relevant to current discussions about pharmaceutical solid-state chemistry.

In conclusion, {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopropyl}methanamine (CAS No. 2228789-39-5) represents a fascinating case study at the intersection of synthetic chemistry, medicinal chemistry, and materials science. Its structural features address multiple current research priorities, from drug discovery to molecular design, making it a compound of significant interest to both academic and industrial researchers. As the scientific community continues to explore novel chemical space, compounds like this will undoubtedly play a crucial role in advancing our understanding of structure-property relationships and developing next-generation therapeutic agents.